Cas no 2242285-96-5 (1-[4-[[(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methyl]amino]phenyl]-2-azetidinone)

• Product Name: 1-[4-[[(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methyl]amino]phenyl]-2-azetidinone
• CAS No: 2242285-96-5
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 5412178
• PubChem ID: 131963010
• Update Time: 2025-08-04

1-[4-[[(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methyl]amino]phenyl]-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methyl]amino}phenyl)azetidin-2-one
• Z1984553727
• 2242285-96-5
• EN300-26597258
• 1-[4-[[(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methyl]amino]phenyl]-2-azetidinone

• Inchi： 1S/C16H20N4O2/c1-11-14(16(22-3)19(2)18-11)10-17-12-4-6-13(7-5-12)20-9-8-15(20)21/h4-7,17H,8-10H2,1-3H3
• InChI Key： JSVSIXDPHRCRFT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(NCC3=C(OC)N(C)N=C3C)C=C2)CCC1=O

Computed Properties

• Exact Mass: 300.15862589g/mol
• Monoisotopic Mass: 300.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.0±50.0 °C(Predicted)
• pka: 3.97±0.50(Predicted)

Additional information on 1-[4-[[(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methyl]amino]phenyl]-2-azetidinone

1-[4-[[(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methyl]amino]phenyl]-2-azetidinone: A Comprehensive Overview

The compound CAS No. 2242285-96-5, also known as 1-[4-[[(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methyl]amino]phenyl]-2-azetidinone, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule combines a pyrazole ring system with an azetidinone moiety, creating a structure that exhibits diverse functional properties.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is a well-known scaffold in medicinal chemistry. In this compound, the pyrazole ring is substituted with methoxy and methyl groups at positions 5 and 3, respectively. These substituents contribute to the compound's stability and bioavailability while also influencing its pharmacological profile. The methoxy group, in particular, plays a crucial role in modulating the electronic properties of the molecule, enhancing its ability to interact with biological targets.

The azetidinone moiety, a four-membered lactam ring, adds another layer of complexity to the molecule. This structure is known for its rigidity and ability to form hydrogen bonds, which are critical for drug-receptor interactions. The azetidinone group in this compound is positioned at the 2-position, further enhancing its potential as a pharmacophore.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research has shown that derivatives of this compound exhibit potent inhibitory activity against various enzymes involved in inflammatory pathways. This makes them promising candidates for the treatment of conditions such as arthritis and neurodegenerative diseases.

In addition to its enzymatic activity, the compound has demonstrated selectivity for certain receptor systems. This selectivity is attributed to the precise arrangement of functional groups within the molecule. The combination of the pyrazole and azetidinone moieties creates a unique three-dimensional structure that allows for specific interactions with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent attachment of the azetidinone moiety via nucleophilic substitution. Recent advancements in synthetic methodology have enabled researchers to optimize these steps, leading to higher yields and improved purity.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards.

In terms of applications, this compound has shown potential in several therapeutic areas. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting cancer, inflammation, and infectious diseases. Furthermore, ongoing research is exploring its use as a lead compound for developing next-generation therapeutics with enhanced efficacy and reduced side effects.

In conclusion, CAS No. 2242285-96-5 represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and promising biological activities position it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly contribute to breakthroughs in medical science.